2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C19H20N4O4S/c1-10-16(28-11(2)20-10)17-22-23-18(26-17)21-14(24)9-25-13-7-5-6-12-8-19(3,4)27-15(12)13/h5-7H,8-9H2,1-4H3,(H,21,23,24)
• InChI Key: MIGBHQJHEPXNRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN=C(O2)NC(=O)COC3=CC=CC4=C3OC(C4)(C)C
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H20N4O4S and its molecular weight is 400.45. The purity is usually 95%.
BenchChem offers high-quality 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis and Crystal Structure Analysis : A related compound, synthesized and characterized by single-crystal X-ray diffraction, demonstrates moderate herbicidal and fungicidal activities. The intramolecular and intermolecular interactions in the compound's structure contribute to its stability and biological activities (Hu Jingqian et al., 2016).

Biological Activities

• Antimicrobial and Hemolytic Activity : Derivatives of 1,3,4-oxadiazole, which share structural similarities with the compound , have been evaluated for antimicrobial and hemolytic activities. These studies highlight the potential of such compounds in developing new antimicrobial agents with varying effectiveness against specific microbial species (Samreen Gul et al., 2017).

• Anti-inflammatory Activity : Research into N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives has shown significant anti-inflammatory activity, indicating the therapeutic potential of these compounds in inflammation-related conditions (K. Sunder & Jayapal Maleraju, 2013).

Chemical Transformation and Reactivity

• Chemoselective Insertion Reactions : Studies on the thermal decomposition of 1,3,4-oxadiazole derivatives in the presence of thiolactams or lactams lead to the formation of N-(dimethoxy)methyl derivatives, showcasing the reactivity and potential applications of these compounds in synthetic chemistry (G. Mlostoń et al., 2009).

Applications in Synthesis of Drug Precursors

• Synthesis of Drug Precursors : The acidity constants of benzothiazole-2-yl-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives were determined, suggesting their potential use as drug precursors in pharmaceutical development (M. Duran & M. Canbaz, 2013).